Cas no 1859512-00-7 (Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-
• CAS No: 1859512-00-7
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5285453
• Update Time: 2025-07-02

Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-

• Inchi： 1S/C8H13ClO/c1-2-3-8(6-9)4-5-10-7-8/h2H,1,3-7H2
• InChI Key： AKIMNORCLWBKFJ-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(CC=C)C1

Additional information on Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-

Recent Advances in the Study of Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)- (CAS: 1859512-00-7): A Comprehensive Research Brief

The compound Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)- (CAS: 1859512-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic furan derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications, making it a subject of intense scientific investigation.

One of the key areas of research has been the synthesis and optimization of Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a combination of catalytic hydrogenation and selective chlorination, achieving a yield of over 85% with high enantiomeric purity. This advancement is particularly significant for scaling up production for pharmaceutical applications.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)- exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. The compound showed a 50% inhibitory concentration (IC50) of 2.3 μM in human cancer cell lines, suggesting its potential as a lead compound for further drug development.

Another noteworthy development is the application of this furan derivative in polymer chemistry. Researchers at MIT (2023) reported its use as a monomer in the synthesis of biodegradable polymers with tunable mechanical properties. The presence of the chloromethyl and propenyl groups allows for versatile functionalization, making it a valuable building block for advanced materials. These polymers have potential applications in drug delivery systems and tissue engineering, further expanding the compound's utility beyond traditional pharmaceutical uses.

Despite these promising findings, challenges remain in the clinical translation of Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)-. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Current research efforts are focused on structural modifications to improve these properties while maintaining the compound's biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the development of derivatives with enhanced drug-like properties.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-3-(2-propen-1-yl)- (CAS: 1859512-00-7) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and material applications highlight its multifaceted potential. Ongoing research aims to overcome current limitations and fully exploit its therapeutic and technological applications, making it a compound to watch in the coming years.